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Introduction

Organic solar cells (OSCs) offer a promising avenue for renewable energy due to their potential
for low-cost, flexible, and large-area fabrication. Ternary blend OSCs, which incorporate a third
component into the standard binary donor-acceptor active layer, have emerged as a highly
effective strategy to enhance power conversion efficiency (PCE).[1][2] This approach can
broaden the absorption spectrum, optimize the active layer morphology, and improve charge
transport properties.[3][4]

This document provides detailed application notes and protocols for the fabrication and
characterization of ternary blend organic solar cells using the polymer donor PBDTTT-EFT
(also known as PCE10). PBDTTT-EFT is a low-bandgap polymer widely used in high-efficiency
OSCs.[5] The protocols outlined here focus on a conventional device architecture using
PC71BM as the electron acceptor and an additional polymer as the third component to create a
cascade energy level system.
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Materials and System Components

The performance of ternary solar cells is highly dependent on the energy level alignment of the
three components. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied
Molecular Orbital (LUMO) levels dictate the potential for efficient charge transfer or energy
transfer.[6][7] An ideal ternary system often creates a cascade or parallel linkage for charge
transfer, which can reduce recombination and improve charge extraction.[3]

Table 1: Key Materials and their Energy Levels

Material Role Material Name HOMO (eV) LUMO (eV)
Primary Donor PBDTTT-EFT ~-5.3 ~-3.6
Acceptor PC71BM ~-6.1 ~-3.9
Second Donor PCDTBT ~-55 ~-3.6

Note: HOMO/LUMO values are approximate and can vary based on measurement techniques

and film processing conditions.

The diagram below illustrates the cascade energy alignment that facilitates efficient hole
transfer from the acceptor to the primary donor via the second donor.
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Substrate Preparation

ITO Substrate Cleaning
(Detergent, DI Water, Solvents)

UV-Ozone Treatment

Layer Deposition (Spin Coating)

Hole Transport Layer (HTL)
(e.g., PEDOT:PSS)

Anneal HTL

Active Layer Deposition
(PBDTTT-EFT:D2:PC71BM)

Solvent Anneal / Thermal Anneal

Finalization &|Encapsulation

Y
Cathode Deposition
(e.g., Ca/Al via Thermal Evaporation)
[ Device Encapsulation ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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